Cas no 302794-91-8 (D-Leucine,D-arginyl-D-leucyl-D-arginyl-D-lysyl-D-glutaminyl-D-methionyl-D-alanyl-D-valyl-D-lysyl-D-lysyl-D-tyrosyl-D-leucyl-D-asparaginyl-D-seryl-D-isoleucyl-)

• Product Name: D-Leucine,D-arginyl-D-leucyl-D-arginyl-D-lysyl-D-glutaminyl-D-methionyl-D-alanyl-D-valyl-D-lysyl-D-lysyl-D-tyrosyl-D-leucyl-D-asparaginyl-D-seryl-D-isoleucyl-
• CAS No: 302794-91-8
• MF: C₈₈H₁₅₇N₂₇O₂₁S
• MW: 1961.42149806023
• CID: 1441523
• Update Time: 2024-08-15

D-Leucine,D-arginyl-D-leucyl-D-arginyl-D-lysyl-D-glutaminyl-D-methionyl-D-alanyl-D-valyl-D-lysyl-D-lysyl-D-tyrosyl-D-leucyl-D-asparaginyl-D-seryl-D-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• D-Leucine,D-arginyl-D-leucyl-D-arginyl-D-lysyl-D-glutaminyl-D-methionyl-D-alanyl-D-valyl-D-lysyl-D-lysyl-D-tyrosyl-D-leucyl-D-asparaginyl-D-seryl-D-isoleucyl-
• D-Leucine, D-arginyl-D-leucyl-D-arginyl-D-lysyl-D-glutaminyl-D-methionyl-D-alanyl-D-valyl-D-lysyl-D-lysyl-D-tyrosyl-D-leucyl-D-asparaginyl-D-seryl-D-isoleucyl- (9CI)

• Inchi： 1S/C88H157N27O21S/c1-13-50(10)70(85(134)112-65(86(135)136)42-48(6)7)115-83(132)66(45-116)113-82(131)64(44-68(94)119)111-80(129)62(41-47(4)5)109-81(130)63(43-52-27-29-53(117)30-28-52)110-77(126)56(24-15-18-35-90)103-75(124)57(25-16-19-36-91)107-84(133)69(49(8)9)114-71(120)51(11)101-73(122)60(33-39-137-12)106-78(127)59(31-32-67(93)118)105-74(123)55(23-14-17-34-89)102-76(125)58(26-21-38-100-88(97)98)104-79(128)61(40-46(2)3)108-72(121)54(92)22-20-37-99-87(95)96/h27-30,46-51,54-66,69-70,116-117H,13-26,31-45,89-92H2,1-12H3,(H2,93,118)(H2,94,119)(H,101,122)(H,102,125)(H,103,124)(H,104,128)(H,105,123)(H,106,127)(H,107,133)(H,108,121)(H,109,130)(H,110,126)(H,111,129)(H,112,134)(H,113,131)(H,114,120)(H,115,132)(H,135,136)(H4,95,96,99)(H4,97,98,100)/t50-,51-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,69-,70-/m1/s1
• InChI Key： NKXOGSJMQQSXAE-CMBJRPKCSA-N
• SMILES： C(O)(=O)[C@@H](CC(C)C)NC(=O)[C@@H]([C@H](C)CC)NC(=O)[C@@H](CO)NC(=O)[C@@H](CC(N)=O)NC(=O)[C@@H](CC(C)C)NC(=O)[C@@H](CC1=CC=C(O)C=C1)NC(=O)[C@@H](CCCCN)NC(=O)[C@@H](CCCCN)NC(=O)[C@@H](C(C)C)NC(=O)[C@@H](C)NC(=O)[C@@H](CCSC)NC(=O)[C@@H](CCC(N)=O)NC(=O)[C@@H](CCCCN)NC(=O)[C@@H](CCCNC(N)=N)NC(=O)[C@@H](CC(C)C)NC(=O)[C@@H](CCCNC(N)=N)N

Computed Properties

• Exact Mass: 1960.17801

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• PSA: 828.32
• pka: 3.40±0.10(Predicted)